Cas no 917985-54-7 (2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

917985-54-7 structure

Product Name:2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:917985-54-7

MF:C₁₆H₂₇BO₂S

MW:294.260383844376

MDL:MFCD10567052

CID:780246

PubChem ID:329761756

Update Time:2024-10-26

2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-
- 2-(5-Hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 5-Hexyl-2-thiopheneboronic acid pinacol ester
- 5-hexylthiophen-2-boronic acid pinacol ester
- 5-Hexylthiopheneboronic acid pinacol ester
- 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-hexylthiophene
- 2-(5-hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-di-oxaborolane
- hexylthiophene boronic acid pinacol ester
- EOS567
- FWZQTJFOKCBQGX-UHFFFAOYSA-N
- BCP30229
- AX8251636
- 5-hexyl thiophene boronic acid pinacol ester
- 5-HEXYL-2-THIOPHENEBORONIC ACID PINACOL
- (5-HEXYLTHIOPHEN-2-YL)BORONIC ACID PINACOL
- 2-(5-Hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
- 5-Hexylthien-2-ylboronic acid pinacol ester
- 917985-54-7
- 5-Hexylthiophene-2-boronic acid, pinacol ester
- DB-111592
- SCHEMBL12122383
- EN300-12576440
- 5-Hexyl-2-thiopheneboronic acid pinacol ester;5-hexylthiophen-2-boronic acid pinacol ester;5-Hexyl-2-thiopheneboronic acid pinacol ester
- DTXSID00674705
- AKOS016014857
- 5-Hexyl-2-thiopheneboronic acid pinacol ester, 97%
- BS-17836
- F15509
- (5-HEXYLTHIOPHEN-2-YL)BORONIC ACID PINACOL ESTER
- CS-0091653
- MFCD10567052
- 2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD10567052
- Inchi： 1S/C16H27BO2S/c1-6-7-8-9-10-13-11-12-14(20-13)17-18-15(2,3)16(4,5)19-17/h11-12H,6-10H2,1-5H3
- InChI Key： FWZQTJFOKCBQGX-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(CCCCCC)S1

Computed Properties

Exact Mass: 294.18200
Monoisotopic Mass: 294.1824814g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7

Experimental Properties

Density: 0.977 g/mL at 25 °C
Boiling Point: 140-142 °C/0.5 mmHg
Refractive Index: n20/D 1.5
PSA: 46.70000
LogP: 4.17010

2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25

2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JG147-200mg	2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95+%	200mg	432.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JG147-1g	2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95+%	1g	1512.0CNY	2021-07-10
Ambeed	A888432-250mg	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	250mg	$27.0	2025-04-15
Ambeed	A888432-1g	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	1g	$43.0	2025-04-15
Ambeed	A888432-5g	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	5g	$129.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JG147-50mg	2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95+%	50mg	172.0CNY	2021-07-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD251636-250mg	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	250mg	￥84.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD251636-1g	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	1g	￥185.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD251636-5g	2-(5-Hexylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	917985-54-7	95%	5g	￥785.0	2024-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D887342-250mg	1,3,2-Dioxaborolane, 2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-	917985-54-7	98%	250mg	￥414.00	2022-01-10

2-(5-hexyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -70 °C; 45 min, -70 °C
1.2 -70 °C → 25 °C; 18 h, 25 °C
1.3 Solvents: Methanol

Reference

: A Trisheteroleptic Cyclometalated RuII Sensitizer that Enables High Power Output in a Dye-Sensitized Solar Cell

Bomben, Paolo G.; Gordon, Terry J.; Schott, Eduardo; Berlinguette, Curtis P., Angewandte Chemie, 2011, 50(45), 10682-10685

Production Method 2

18794-77-9

25015-63-8

917985-54-7

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ; 5 min, rt
1.2 overnight, 50 °C

Reference

: Reticulated Heterojunctions for Photovoltaic Devices

Gorodetsky, Alon A.; Chiu, Chien-Yang; Schiros, Theanne; Palma, Matteo; Cox, Marshall; et al, Angewandte Chemie, 2010, 49(43), 7909-7912

Production Method 3

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 2 h, -78 °C; overnight, -78 °C → rt
1.3 Solvents: Water

Reference

: Fluorescent organic nanoparticles based on branched small molecule: preparation and ion detection in lithium-ion battery

Wang, Jinshan; Xu, Xinjun; Shi, Leilei; Li, Lidong, ACS Applied Materials & Interfaces, 2013, 5(8), 3392-3400

Production Method 4

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 16 h, reflux

Reference

: Synthesis of new wide nematic diaryl-diacetylenes containing thiophene-based heteromonocyclic and heterobicyclic structures, and their birefringence properties

Arakawa, Yuki; Kang, Sungmin; Nakajima, Shunpei; Sakajiri, Koichi; Kawauchi, Susumu; et al, Liquid Crystals, 2014, 41(5), 642-651

Production Method 5

18794-77-9

25015-63-8

917985-54-7

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Hexane ; 5 min, rt
1.2 8 - 12 h, 50 °C

Reference

: Shape-shifting in contorted dibenzotetrathienocoronenes

Chiu, Chien-Yang; Kim, Bumjung; Gorodetsky, Alon A.; Sattler, Wesley; Wei, Sujun; et al, Chemical Science, 2011, 2(8), 1480-1486

Production Method 6

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 2 h, -78 °C
1.2 0.2 h, -78 °C; -78 °C → rt; 20 h, rt

Reference

: Soluble and Easily Crystallized Anthracene Derivatives: Precursors of Solution-Processable Semiconducting Molecules

Park, Jong-Hwa; Chung, Dae Sung; Park, Jong-Won; Ahn, Taek; Kong, Hoyoul; et al, Organic Letters, 2007, 9(13), 2573-2576

Production Method 7

18794-77-9

25015-63-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; -78 °C → 0 °C; 20 min, 0 °C; 0 °C → -78 °C
1.2 -78 °C; 17 h, rt

Reference

: Tris(thiocyanate) Ruthenium(II) Sensitizers with Functionalized Dicarboxyterpyridine for Dye-Sensitized Solar Cells

Yang, Shen-Han; Wu, Kuan-Lin; Chi, Yun; Cheng, Yi-Ming; Chou, Pi-Tai, Angewandte Chemie, 2011, 50(36), 8270-8274

Production Method 8

211737-28-9

73183-34-3

917985-54-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; overnight, 80 °C

Reference

: Orthogonal Functionalization of Cyclopenta[hi]aceanthrylenes

Lee, Che-Hsiung; Plunkett, Kyle N., Organic Letters, 2013, 15(6), 1202-1205

Production Method 9

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium
1.2 Solvents: Tetrahydrofuran ; -78 °C → rt

Reference

: In search of efficient solubilizing groups for liquid and luminescent oligo(phenylene-thiophene) chromophores

Luponosov, Yuriy N.; Balakirev, Dmitry O.; Dyadishchev, Ivan V.; Solodukhin, Alexander N.; Obrezkova, Marina A.; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2020, 8(47), 17074-17082

Production Method 10

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C
1.2 overnight, rt
1.3 Reagents: Water ; cooled

Reference

: Synthesis and characterization of starburst conjugated molecules with multiple p-n branches for narrow band gap modulation

Zhao, Lingling; Jiu, Yuanda; Wang, Jianyun; Zhang, Xinwen; Lai, Wenyong; et al, Huaxue Xuebao, 2013, 71(9), 1248-1256

Production Method 11

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C
1.2 -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Peripherally diketopyrrolopyrrole-functionalized dendritic oligothiophenes - synthesis, molecular structure, properties and applications

Gao, Wei; Luo, Qun; Wang, Junkai; Lin, Yi; Tang, Changquan; et al, Polymer Chemistry, 2017, 8(9), 1460-1476

Production Method 12

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 15 min, -78 °C; -78 °C → rt; 18 h, rt

Reference

: Behaviour of Regioisomeric Bithiophenes in the Oxidative Synthesis of Tetrathieno-Fused π-Expanded Fluorenes and Their Characterization

Jagarapu, Ramakrishna; Maddala, Sudhakar; Mahto, Indrajit; Venkatakrishnan, Parthasarathy, Asian Journal of Organic Chemistry, 2020, 9(12), 2144-2152

Production Method 13

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C → rt; 25 - 30 min, rt; rt → -78 °C
1.2 3 h, -78 °C

Reference

: Ligand Engineering for the Efficient Dye-Sensitized Solar Cells with Ruthenium Sensitizers and Cobalt Electrolytes

Aghazada, Sadig; Gao, Peng; Yella, Aswani; Marotta, Gabriele; Moehl, Thomas; et al, Inorganic Chemistry, 2016, 55(13), 6653-6659

Production Method 14

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C → 0 °C; 20 min, 0 °C
1.2 -78 °C → rt; 3 h, rt

Reference

: Dye Molecular Structure Device Open-Circuit Voltage Correlation in Ru(II) Sensitizers with Heteroleptic Tridentate Chelates for Dye-Sensitized Solar Cells

Wu, Kuan-Lin; Li, Cheng-Hsuan; Chi, Yun; Clifford, John N.; Cabau, Lydia; et al, Journal of the American Chemical Society, 2012, 134(17), 7488-7496

Production Method 15

18794-77-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → rt; 1 h, rt; rt → -78 °C
1.2 -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; -78 °C

Reference

: A detailed study on the thermal, photo-physical and electrochemical properties and OFET applications of D-π-A-π-D structured unsymmetrical diketopyrrolopyrrole materials

Bharath, D.; Chithiravel, S.; Sasikumar, M.; Chereddy, Narendra Reddy; Shanigaram, Balaiah; et al, RSC Advances, 2015, 5(115), 94859-94865

Production Method 16

76-09-5

18794-77-9

917985-54-7

Reaction Conditions

1.1 Reagents: Dimethyl-p-toluidine , Aluminum chloride , Boron trichloride Solvents: Dichloromethane ; 10 min, rt; 18 h, rt
1.2 Reagents: Triethylamine ; rt

Reference

: Simple inexpensive boron electrophiles for direct arene borylation

Del Grosso, Alessandro; Helm, Matthew D.; Solomon, Sophia A.; Caras-Quintero, Dolores; Ingleson, Michael J., Chemical Communications (Cambridge, 2011, 47(46), 12459-12461

Production Method 17

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C

Reference

: Aggregation-induced Emission and Aggregation Promoted Photo-oxidation in Thiophene-substituted Tetraphenylethylene Derivative

Zhu, Linna; Wang, Rui; Tan, Luxi; Liang, Xianfeng; Zhong, Cheng; et al, Chemistry - An Asian Journal, 2016, 11(20), 2932-2937

Production Method 18

211737-28-9

61676-62-8

917985-54-7

Reaction Conditions

Reference

: Molecularly Engineered Ru(II) Sensitizers Compatible with Cobalt(II/III) Redox Mediators for Dye-Sensitized Solar Cells

Wu, Kuan-Lin; Huckaba, Aron J.; Clifford, John N.; Yang, Ya-Wen; Yella, Aswani; et al, Inorganic Chemistry, 2016, 55(15), 7388-7395